N-[1-(4-fluorophenyl)ethyl]-1-methyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)ethyl]-1-methyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C15H15FN2O2/c1-10(11-3-5-13(16)6-4-11)17-15(20)12-7-8-18(2)14(19)9-12/h3-10H,1-2H3,(H,17,20)
• InChI Key: ZJOQPTFICLHPDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C2=CC(=O)N(C=C2)C
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

N-[1-(4-fluorophenyl)ethyl]-1-methyl-2-oxopyridine-4-carboxamide, commonly known as FPE, is a chemical compound that belongs to the class of pyridine derivatives. FPE has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Scientific Research Applications

FPE has been shown to exhibit a wide range of biological activities, making it a promising candidate for drug discovery and development. Some of the scientific research applications of FPE are discussed below:
1. Anticancer Activity: FPE has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. FPE induces cell cycle arrest and apoptosis in cancer cells by targeting multiple signaling pathways.
2. Anti-inflammatory Activity: FPE has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. FPE also inhibits the activation of NF-κB, a key transcription factor involved in the inflammatory response.
3. Antioxidant Activity: FPE has been shown to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. FPE also increases the activity of antioxidant enzymes such as superoxide dismutase and catalase.
4. Antimicrobial Activity: FPE has been shown to exhibit antimicrobial activity against various bacterial and fungal strains. FPE inhibits the growth of bacteria by disrupting the bacterial membrane and inhibiting the synthesis of bacterial proteins.

Mechanism of Action

The mechanism of action of FPE is not fully understood, but it is believed to involve multiple signaling pathways. FPE has been shown to inhibit the activity of various enzymes and transcription factors involved in cell proliferation, inflammation, and oxidative stress. FPE also interacts with cell membrane receptors and ion channels, leading to changes in cellular signaling.
Biochemical and Physiological Effects:
FPE has been shown to exhibit various biochemical and physiological effects, including:
1. Inhibition of cell proliferation: FPE inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
2. Inhibition of inflammation: FPE inhibits the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation.
3. Antioxidant activity: FPE scavenges free radicals and inhibits lipid peroxidation, leading to a reduction in oxidative stress.
4. Antimicrobial activity: FPE inhibits the growth of bacteria and fungi by disrupting their cell membranes and inhibiting protein synthesis.

Advantages and Limitations for Lab Experiments

FPE has several advantages and limitations for lab experiments. Some of them are discussed below:
Advantages:
1. Potent biological activity: FPE exhibits potent biological activity against various diseases, making it a promising candidate for drug discovery and development.
2. Easy synthesis: FPE can be easily synthesized using simple chemical reactions, making it readily available for research purposes.
3. Low toxicity: FPE has been shown to exhibit low toxicity in animal studies, making it a safe compound for research purposes.
Limitations:
1. Lack of clinical data: FPE lacks clinical data, making it difficult to assess its safety and efficacy in humans.
2. Limited solubility: FPE has limited solubility in water, making it difficult to administer in vivo.
3. Limited stability: FPE is prone to degradation under certain conditions, making it difficult to store and transport.

Future Directions

FPE has several potential future directions for research. Some of them are discussed below:
1. Development of FPE-based drugs: FPE has shown promising results in preclinical studies, making it a potential candidate for the development of drugs for various diseases.
2. Study of FPE analogs: Analogues of FPE can be synthesized and studied to identify compounds with improved biological activity and pharmacokinetic properties.
3. Study of FPE in combination with other drugs: FPE can be studied in combination with other drugs to identify synergistic effects and improve therapeutic outcomes.
4. Study of FPE in animal models: FPE can be studied in animal models to assess its safety and efficacy in vivo.
Conclusion:
In conclusion, FPE is a promising compound with potential applications in drug discovery and development. FPE exhibits potent biological activity against various diseases, including cancer, inflammation, and oxidative stress. FPE has several advantages and limitations for lab experiments, and it has several potential future directions for research. Further studies are needed to fully understand the mechanism of action of FPE and its potential clinical applications.

Synthesis Methods

The synthesis of FPE involves the reaction of 4-fluoroacetophenone with ethylamine to produce N-(4-fluorophenethyl)acetamide. The resulting compound is then reacted with methyl 2-oxo-4-pyridinecarboxylate in the presence of a base to produce FPE. The overall reaction scheme is shown below: